Cas no 946228-23-5 (N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide)

N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide is a heterocyclic compound featuring a thiazole and thiophene-substituted isoxazole core, linked via an acetamide moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of multiple heteroatoms enhances its potential for hydrogen bonding and π-stacking interactions, which can be leveraged in the design of bioactive molecules. Its synthetic versatility allows for further functionalization, enabling the development of targeted compounds with potential applications in drug discovery and material science. The compound's stability and well-defined reactivity profile further support its utility in advanced chemical synthesis.

N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide structure

946228-23-5 structure

Product Name:N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide

CAS No:946228-23-5

MF:C₁₂H₉N₃O₂S₂

MW:291.348759412766

CID:6045181

PubChem ID:16879569

Update Time:2025-06-08

N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide
- N-(1,3-thiazol-2-yl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide
- N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide
- F5001-1341
- N-(thiazol-2-yl)-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide
- 946228-23-5
- AKOS024487281
- Inchi： 1S/C12H9N3O2S2/c16-11(14-12-13-3-5-19-12)7-8-6-9(17-15-8)10-2-1-4-18-10/h1-6H,7H2,(H,13,14,16)
- InChI Key： AEGFMEOZTUEUFE-UHFFFAOYSA-N
- SMILES： C(NC1=NC=CS1)(=O)CC1C=C(C2SC=CC=2)ON=1

Computed Properties

Exact Mass: 291.01361889g/mol
Monoisotopic Mass: 291.01361889g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 125Å²

N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5001-1341-2μmol	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	2μmol	$57.0	2023-09-10
Life Chemicals	F5001-1341-5μmol	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	5μmol	$63.0	2023-09-10
Life Chemicals	F5001-1341-10μmol	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	10μmol	$69.0	2023-09-10
Life Chemicals	F5001-1341-20μmol	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	20μmol	$79.0	2023-09-10
Life Chemicals	F5001-1341-1mg	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	1mg	$54.0	2023-09-10
Life Chemicals	F5001-1341-2mg	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	2mg	$59.0	2023-09-10
Life Chemicals	F5001-1341-3mg	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	3mg	$63.0	2023-09-10
Life Chemicals	F5001-1341-4mg	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	4mg	$66.0	2023-09-10
Life Chemicals	F5001-1341-5mg	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	5mg	$69.0	2023-09-10
Life Chemicals	F5001-1341-10mg	N-(1,3-thiazol-2-yl)-2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamide	946228-23-5	10mg	$79.0	2023-09-10

N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide Related Literature

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Additional information on N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide

Comprehensive Overview of N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946228-23-5)

The compound N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide (CAS No. 946228-23-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This molecule combines thiazole, thiophene, and oxazole moieties, which are known for their diverse applications in drug discovery and material science. Researchers are particularly interested in its role as a potential kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for innovative treatments in precision medicine and sustainable agriculture. The structural complexity of N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide offers opportunities for structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. Its CAS No. 946228-23-5 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings.

From a synthetic perspective, this compound exemplifies advancements in green chemistry methodologies. Researchers are exploring catalyst-free and solvent-free routes to synthesize such molecules, addressing environmental concerns. The thiophene and oxazole rings in its structure are also pivotal in organic electronics, a field gaining traction due to the rise of flexible semiconductors and biodegradable sensors.

Analytical characterization of CAS No. 946228-23-5 typically involves HPLC, NMR, and mass spectrometry, techniques widely discussed in open-access journals and webinars. Its molecular weight and logP value are critical parameters for ADMET profiling, a recurring theme in pharmacokinetic optimization queries. The compound’s potential as a bioisostere for existing drugs further fuels its popularity in medicinal chemistry forums.

Beyond pharmaceuticals, N-(1,3-thiazol-2-yl)-2-5-(thiophen-2-yl)-1,2-oxazol-3-ylacetamide is investigated for crop protection applications. Its thiazole core is associated with pesticidal activity, resonating with global efforts to develop eco-friendly agrochemicals. Patents and preclinical studies related to this compound often cite its low toxicity profile, a key concern in regulatory submissions.

In summary, CAS No. 946228-23-5 represents a multifaceted compound bridging drug discovery, materials science, and agricultural innovation. Its interdisciplinary appeal ensures its prominence in scientific literature and industry reports, making it a subject of enduring interest for researchers and innovators alike.